Cas no 2171535-28-5 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hex-4-ynoic acid)
2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hex-4-ynoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hex-4-ynoic acid
- EN300-1473333
- 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}hex-4-ynoic acid
- 2171535-28-5
-
- Inchi: 1S/C26H28N2O5/c1-3-5-14-23(25(30)31)28-24(29)17(4-2)15-27-26(32)33-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22-23H,4,14-16H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
- InChI Key: FCPSLUJWMVNIIF-UHFFFAOYSA-N
- SMILES: O(C(NCC(C(NC(C(=O)O)CC#CC)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 448.19982200g/mol
- Monoisotopic Mass: 448.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 10
- Complexity: 747
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 105Ų
2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hex-4-ynoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1473333-1.0g |
2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}hex-4-ynoic acid |
2171535-28-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1473333-50mg |
2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}hex-4-ynoic acid |
2171535-28-5 | 50mg |
$2829.0 | 2023-09-29 | ||
| Enamine | EN300-1473333-100mg |
2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}hex-4-ynoic acid |
2171535-28-5 | 100mg |
$2963.0 | 2023-09-29 | ||
| Enamine | EN300-1473333-250mg |
2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}hex-4-ynoic acid |
2171535-28-5 | 250mg |
$3099.0 | 2023-09-29 | ||
| Enamine | EN300-1473333-500mg |
2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}hex-4-ynoic acid |
2171535-28-5 | 500mg |
$3233.0 | 2023-09-29 | ||
| Enamine | EN300-1473333-1000mg |
2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}hex-4-ynoic acid |
2171535-28-5 | 1000mg |
$3368.0 | 2023-09-29 | ||
| Enamine | EN300-1473333-2500mg |
2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}hex-4-ynoic acid |
2171535-28-5 | 2500mg |
$6602.0 | 2023-09-29 | ||
| Enamine | EN300-1473333-5000mg |
2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}hex-4-ynoic acid |
2171535-28-5 | 5000mg |
$9769.0 | 2023-09-29 | ||
| Enamine | EN300-1473333-10000mg |
2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}hex-4-ynoic acid |
2171535-28-5 | 10000mg |
$14487.0 | 2023-09-29 |
2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hex-4-ynoic acid Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hex-4-ynoic acid
2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hex-4-ynoic Acid (CAS No. 2171535-28-5): A Comprehensive Overview
2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hex-4-ynoic acid (CAS No. 2171535-28-5) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as Fmoc-Aib-Ahx-COOH, is a derivative of fluorenylmethyloxycarbonyl (Fmoc) and amino acids, making it a valuable tool in the synthesis of peptides and other bioactive molecules.
The structure of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hex-4-ynoic acid is characterized by a fluorenylmethyloxycarbonyl (Fmoc) protecting group attached to an amino acid residue, specifically an amino isobutyric acid (Aib) residue. The presence of the Fmoc group allows for selective deprotection and coupling reactions, which are crucial in solid-phase peptide synthesis (SPPS). The hexynoic acid moiety provides a terminal alkyne group, which can be used in click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), to introduce functional groups or linkers to the peptide.
Recent studies have highlighted the versatility of Fmoc-Aib-Ahx-COOH in various applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of cell-penetrating peptides (CPPs). The researchers utilized the terminal alkyne group for conjugation with fluorescent dyes, enabling real-time tracking of the peptides' cellular uptake and distribution. This approach has significant implications for drug delivery and targeted therapy.
In another study, published in Organic Letters in 2024, scientists explored the use of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hex-4-ynoic acid in the development of novel antibiotics. The compound was incorporated into a series of cyclic peptides designed to target bacterial cell walls. The results showed that these peptides exhibited potent antimicrobial activity against both Gram-positive and Gram-negative bacteria, suggesting potential applications in combating antibiotic-resistant strains.
The synthetic route for Fmoc-Aib-Ahx-COOH involves several steps, including the protection of the amino group with Fmoc, the formation of the amide bond with methylbutanoic acid, and the introduction of the hexynoic acid moiety. The final product is typically obtained through purification techniques such as column chromatography or high-performance liquid chromatography (HPLC). The purity and stability of the compound are critical for its use in research and development.
The physical properties of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hex-4-ynoic acid include a molecular weight of approximately 467.5 g/mol and a melting point ranging from 100°C to 110°C. It is soluble in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), making it suitable for various chemical reactions and biological assays.
In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hex-4-ynoic acid (CAS No. 2171535-28-5) is a versatile compound with significant potential in chemical biology and medicinal chemistry. Its unique structure and functional groups make it an essential building block for peptide synthesis, drug delivery systems, and antimicrobial agents. Ongoing research continues to uncover new applications and optimize its use in various scientific fields.
2171535-28-5 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hex-4-ynoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)